Cas no 2763911-67-5 (tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate
• CAS No: 2763911-67-5
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 5559663
• PubChem ID: 165654543
• Update Time: 2025-10-28

tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2763911-67-5
• EN300-37368794
• tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate

• Inchi： 1S/C12H23N3O3/c1-11(2,3)18-10(17)15-12(9(16)13-4)5-7-14-8-6-12/h14H,5-8H2,1-4H3,(H,13,16)(H,15,17)
• InChI Key： IFAFZXUQLLKUNF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(NC)=O)CCNCC1)=O

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate

Recent Advances in the Study of tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate (CAS: 2763911-67-5)

The compound tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate (CAS: 2763911-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and carbamate functionalities, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate in the synthesis of novel PI3K inhibitors. The research demonstrated that this compound could be efficiently derivatized to yield potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers. The study utilized a combination of computational modeling and synthetic chemistry to optimize the compound's pharmacokinetic properties, resulting in improved bioavailability and target engagement.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the compound's utility in the design of allosteric modulators for G protein-coupled receptors (GPCRs). The researchers synthesized a series of analogs based on the tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate scaffold and evaluated their binding affinities and functional activities. The findings suggested that this scaffold could serve as a versatile platform for developing GPCR-targeted therapeutics with enhanced selectivity and reduced off-target effects.

In addition to its applications in drug discovery, recent research has also explored the compound's potential in chemical biology tools. A 2023 Nature Chemical Biology study described the use of tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate as a building block for the development of activity-based probes (ABPs). These probes were designed to target specific enzymes involved in post-translational modifications, enabling real-time monitoring of enzymatic activity in live cells. The study demonstrated the compound's compatibility with click chemistry, facilitating its incorporation into complex probe architectures.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate derivatives. A 2024 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to improve yield and reduce production costs. The review also emphasized the importance of addressing potential toxicity and metabolic stability issues associated with the compound's structural features.

In conclusion, tert-butyl N-[4-(methylcarbamoyl)piperidin-4-yl]carbamate (CAS: 2763911-67-5) represents a valuable scaffold in contemporary drug discovery and chemical biology research. Its versatility and modularity make it an attractive candidate for the development of novel therapeutics and research tools. Future studies are expected to further elucidate its potential and address existing limitations, paving the way for its broader application in the pharmaceutical industry.